Cas no 2138373-59-6 (methyl 5-amino-4-(2,2-dimethylpropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(2,2-dimethylpropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2138373-59-6
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 6288375
• PubChem ID: 165475425
• Update Time: 2025-05-21

methyl 5-amino-4-(2,2-dimethylpropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(2,2-dimethylpropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• EN300-1121236
• 2138373-59-6

• Inchi： 1S/C13H23N3O2/c1-8(2)16-11(14)9(7-13(3,4)5)10(15-16)12(17)18-6/h8H,7,14H2,1-6H3
• InChI Key： FDCYBOFQQAZNSE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(N)N(C(C)C)N=1)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-(2,2-dimethylpropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate

Exploring Methyl 5-Amino-4-(2,2-Dimethylpropyl)-1-(Propan-2-yl)-1H-Pyrazole-3-Carboxylate (CAS No. 2138373-59-6): A Versatile Compound in Modern Chemistry

In the realm of organic chemistry, methyl 5-amino-4-(2,2-dimethylpropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2138373-59-6) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This pyrazole derivative is characterized by its ester functional group and amino substitution, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in drug discovery, aligning with the growing demand for heterocyclic compounds in medicinal chemistry.

The compound's CAS number 2138373-59-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular structure features a pyrazole core with a neopentyl (2,2-dimethylpropyl) group at the 4-position, an isopropyl moiety at the 1-position, and a methyl ester at the 3-position. This configuration contributes to its stability and reactivity, enabling diverse chemical transformations. Recent studies highlight its role in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation, topics frequently searched by users interested in drug design and mechanistic studies.

One of the most searched questions in the field revolves around the synthetic routes for pyrazole derivatives. The preparation of methyl 5-amino-4-(2,2-dimethylpropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate typically involves multistep organic synthesis, including condensation reactions and functional group interconversions. Researchers often employ microwave-assisted synthesis or catalytic methods to enhance yield and efficiency, reflecting the broader trend toward green chemistry and sustainable practices. These methodologies are frequently discussed in forums and publications, underscoring the compound's relevance in contemporary research.

Beyond its synthetic appeal, this compound has garnered attention for its potential biological activities. Users searching for structure-activity relationships (SAR) or lead optimization strategies will find this derivative intriguing due to its hydrogen-bonding capacity and lipophilic character. These properties are crucial in designing molecules with improved pharmacokinetic profiles, a hot topic in preclinical drug development. Additionally, its application in crop protection formulations has been explored, aligning with the rising interest in agrochemical innovation and pest resistance management.

From an analytical perspective, CAS No. 2138373-59-6 is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control and regulatory compliance, addressing common queries about compound characterization and batch consistency. The compound's stability under various conditions is another frequently searched topic, particularly among professionals working in formulation science and material storage.

In conclusion, methyl 5-amino-4-(2,2-dimethylpropyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate represents a multifaceted compound with broad applicability in chemical research and industrial processes. Its structural features and functional groups make it a promising candidate for further exploration in medicinal chemistry and agrochemical development. As the scientific community continues to prioritize molecular diversity and sustainable synthesis, this compound is poised to remain a subject of ongoing investigation and innovation.